Cas no 83566-33-0 (Ethyl 4-aminoquinazoline-2-carboxylate)

Ethyl 4-aminoquinazoline-2-carboxylate structure
83566-33-0 structure
Product Name:Ethyl 4-aminoquinazoline-2-carboxylate
CAS No:83566-33-0
MF:C11H11N3O2
MW:217.223942041397
CID:1809603
PubChem ID:12773129
Update Time:2025-04-21

Ethyl 4-aminoquinazoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-aminoquinazoline-2-carboxylate
    • 2-quinazolinecarboxylic acid, 4-amino-, ethyl ester
    • LogP
    • DB-351538
    • 83566-33-0
    • AB59080
    • Inchi: 1S/C11H11N3O2/c1-2-16-11(15)10-13-8-6-4-3-5-7(8)9(12)14-10/h3-6H,2H2,1H3,(H2,12,13,14)
    • InChI Key: ITTNRKSYHIROFH-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=NC(=C2C=CC=CC2=N1)N)=O

Computed Properties

  • Exact Mass: 217.085126602g/mol
  • Monoisotopic Mass: 217.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 78.1Ų
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